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Compound of Interest

Compound Name: Desoxyanisoin

Cat. No.: B031116 Get Quote

In-Depth Technical Guide to 4,4'-
Dimethoxydeoxybenzoin
For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Dimethoxydeoxybenzoin, systematically known as 1,2-bis(4-methoxyphenyl)ethanone, is

an organic compound with the chemical formula C₁₆H₁₆O₃. It belongs to the deoxybenzoin

class of compounds, which are derivatives of 1,2-diphenylethanone. The presence of two

methoxy groups on the phenyl rings significantly influences its chemical and physical

properties, making it a subject of interest in various chemical and biomedical research fields.

This document provides a comprehensive overview of the physical and chemical properties,

synthesis, and potential biological activities of 4,4'-dimethoxydeoxybenzoin.

Chemical and Physical Properties
4,4'-Dimethoxydeoxybenzoin is a white to pale yellow crystalline solid. Its core structure

consists of a two-carbon bridge between two 4-methoxyphenyl groups, with a carbonyl group

on one of the carbons of the bridge. This structure imparts a moderate polarity to the molecule.

Table 1: Physical and Chemical Properties of 4,4'-Dimethoxydeoxybenzoin
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Property Value Source(s)

CAS Number 120-44-5 [1][2][3][4][5]

Molecular Formula C₁₆H₁₆O₃

Molecular Weight 256.30 g/mol

Melting Point 110-113 °C

Boiling Point 190-200 °C at 3 Torr

Appearance
White to pale yellow crystalline

solid

Solubility

Soluble in organic solvents like

ethanol, acetone, and

chloroform; sparingly soluble in

water.

IUPAC Name
1,2-bis(4-

methoxyphenyl)ethanone

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 4,4'-

dimethoxydeoxybenzoin. The following are characteristic spectral data for this compound.

Table 2: Spectral Data of 4,4'-Dimethoxydeoxybenzoin
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Spectrum Key Features

¹H NMR Data not available in the search results.

¹³C NMR Data not available in the search results.

IR Spectrum

A gas-phase IR spectrum is available, which

would show characteristic peaks for the

carbonyl group (C=O) and the aromatic C-H and

C-O stretches.

Mass Spectrum
An electron ionization mass spectrum is

available.

Synthesis and Reactivity
4,4'-Dimethoxydeoxybenzoin can be synthesized through various organic reactions. One

common method is the Friedel-Crafts acylation.

Experimental Protocol: Synthesis of 4,4'-
Dimethoxydeoxybenzoin
While a specific detailed protocol for the synthesis of 4,4'-dimethoxydeoxybenzoin was not

found in the provided search results, a general approach would involve the Friedel-Crafts

acylation of anisole with a suitable acylating agent. A plausible synthetic route is the reaction of

4-methoxyphenylacetyl chloride with anisole in the presence of a Lewis acid catalyst like

aluminum chloride.

Reaction Scheme:
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Caption: General synthetic scheme for 4,4'-dimethoxydeoxybenzoin via Friedel-Crafts

acylation.

Reactivity:

4,4'-Dimethoxydeoxybenzoin can undergo reactions typical of ketones. For instance, it can

react with bromine in carbon tetrachloride to yield α-bromo-4,4'-dimethoxydeoxybenzoin. The

methoxy groups on the phenyl rings are electron-donating, which can influence the reactivity of

the aromatic rings in electrophilic substitution reactions.

Biological Activity and Signaling Pathways
While extensive research on the direct biological activity of 4,4'-dimethoxydeoxybenzoin is

limited, it is recognized as a key intermediate in the synthesis of compounds with significant

pharmacological properties.

Estrogen Receptor Modulation
4,4'-Dimethoxydeoxybenzoin serves as a precursor for the synthesis of aryl-substituted

imidazoles that exhibit binding affinity for estrogen receptors. These synthetic derivatives can
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act as selective estrogen receptor modulators (SERMs). SERMs are a class of compounds that

can either activate or block estrogen receptors depending on the tissue type, allowing for

targeted therapeutic effects.

Synthesis Biological Action
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Caption: Role of 4,4'-dimethoxydeoxybenzoin as a precursor to SERMs.

Anti-inflammatory Properties
Some sources suggest that 4,4'-dimethoxydeoxybenzoin possesses anti-inflammatory

properties and has been shown to inhibit the inflammatory response in mouse models of colitis

and bowel disease. However, detailed studies elucidating the mechanism of this anti-

inflammatory action are not readily available.

Conclusion
4,4'-Dimethoxydeoxybenzoin is a versatile organic compound with well-defined physical and

chemical properties. While its direct biological activities are not extensively documented in

peer-reviewed literature, its role as a key intermediate in the synthesis of pharmacologically

active molecules, particularly selective estrogen receptor modulators, is of significant interest to

the drug development community. Further research is warranted to fully explore the therapeutic

potential of 4,4'-dimethoxydeoxybenzoin and its derivatives, including detailed investigations

into their mechanisms of action and associated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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